1H-Imidazo[4,5-c]pyridin-4-ol
Overview
Description
1H-Imidazo[4,5-c]pyridin-4-ol is a compound with the molecular formula C6H5N3O . It has a molecular weight of 135.13 g/mol . The compound is a light yellow to yellow powder or crystals .
Synthesis Analysis
The synthesis of 1H-Imidazo[4,5-c]pyridin-4-ol and its derivatives has been achieved through various methods. For instance, a photocatalytic approach for C(sp2)−C(sp2) cross-coupling reaction via photo redox mechanism has been used . Another method involves a series of condensation, oxidation, acid amine coupling, and reductive amination reactions .Molecular Structure Analysis
The InChI code for 1H-Imidazo[4,5-c]pyridin-4-ol is 1S/C6H5N3O/c10-6-5-4(1-2-7-6)8-3-9-5/h1-3H, (H,7,10) (H,8,9) . Its InChI key is ITFPSSOGLQUVLD-UHFFFAOYSA-N . The canonical SMILES structure is C1=CNC(=O)C2=C1NC=N2 .Chemical Reactions Analysis
1H-Imidazo[4,5-c]pyridin-4-ol and its derivatives have been involved in various chemical reactions. For example, they have been used in the synthesis of novel 7-aryl-1H-imidazo[4,5-b]pyridines . They have also been used in the synthesis of analogues of N-substituted 2-(pyridin-4-yl)-1H-imidazo[4,5-b]pyridine-7-carboxamide and (2-(pyridin-4-yl)-1H-imidazo[4,5-b]pyridin-7-yl)methanamine .Physical And Chemical Properties Analysis
1H-Imidazo[4,5-c]pyridin-4-ol has a molecular weight of 135.12 g/mol . It has a topological polar surface area of 57.8 Ų and a heavy atom count of 10 . The compound is a light yellow to yellow powder or crystals .Scientific Research Applications
Optoelectronic Devices
Imidazo[4,5-c]pyridin-4-ol derivatives have shown potential in the development of optoelectronic devices due to their luminescent properties. These compounds can be utilized in creating components that emit or detect light, which are essential in modern electronics and communication technologies .
Sensors
The luminescent nature of these compounds also makes them suitable for sensor applications. They can be used to detect changes in the environment or the presence of specific substances, providing valuable data for various scientific and industrial processes .
Anti-Cancer Drugs
Research has indicated that imidazo[4,5-c]pyridin-4-ol derivatives may have applications in the pharmaceutical field as anti-cancer agents. Their structure allows for interaction with cancer cells, potentially leading to new treatments .
Confocal Microscopy and Imaging
These compounds’ ability to emit light can be harnessed in confocal microscopy and imaging, aiding in the visualization of cells and biological tissues with high resolution and contrast .
Antiviral Activity
Studies have explored the antiviral activity of imidazo[4,5-c]pyridin-4-ol derivatives against various viruses, including different strains of human coronavirus, influenza virus subtypes, and others. This suggests a potential role in developing antiviral drugs .
Cytotoxicity Assessment
The cytotoxic effects of these derivatives on virus host cell lines have been determined using assays like the colorimetric MTS assay. This is crucial for assessing the safety and efficacy of potential antiviral agents .
Safety And Hazards
Future Directions
1H-Imidazo[4,5-c]pyridin-4-ol and its derivatives have shown potential in various therapeutic areas. For instance, 1H-Imidazo[4,5-b]pyridine derivatives have been found to be potent and selective BET inhibitors for the management of neuropathic pain . This suggests that 1H-Imidazo[4,5-c]pyridin-4-ol and its derivatives could be further explored for their therapeutic potential.
properties
IUPAC Name |
1,5-dihydroimidazo[4,5-c]pyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O/c10-6-5-4(1-2-7-6)8-3-9-5/h1-3H,(H,7,10)(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITFPSSOGLQUVLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C2=C1NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90954189 | |
Record name | 3H-Imidazo[4,5-c]pyridin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90954189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Imidazo[4,5-c]pyridin-4-ol | |
CAS RN |
3243-24-1 | |
Record name | 3243-24-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=39096 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3H-Imidazo[4,5-c]pyridin-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90954189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H,4H,5H-imidazo[4,5-c]pyridin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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